Cas no 144055-85-6 (Ethyl 3-(2-((tert-butoxycarbonyl)amino)ethyl)-1H-indole-5-carboxylate)

• Product Name: Ethyl 3-(2-((tert-butoxycarbonyl)amino)ethyl)-1H-indole-5-carboxylate
• CAS No: 144055-85-6
• MF: C₁₈H₂₄N₂O₄
• MW: 332.394165039063
• CID: 1090112
• PubChem ID: 10042391
• Update Time: 2025-10-23

Ethyl 3-(2-((tert-butoxycarbonyl)amino)ethyl)-1H-indole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-((tert-butoxycarbonyl)amino)ethyl)-1H-indole-5-carboxylate
• 3-(2-tert-Butoxycarbonylamino-ethyl)-1H-indole-5-carboxylic acid ethyl ester
• ethyl 3-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]-1H-indole-5-carboxylate
• AGN-PC-0MXS0F
• OKEOBVFOMOCMIR-UHFFFAOYSA-N
• Ethyl 3-[2-(N-tert-butyloxycarbonylamino)ethyl]-1H-indole-5-carboxylate
• N-(tert-butyloxycarbonyl)-2-(5-carboethoxy-1H-indol-3-yl)ethylamine
• AM807958
• ethyl 3-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1H-indole-5-carboxylate
• SCHEMBL8806905
• Ethyl3-(2-((tert-butoxycarbonyl)amino)ethyl)-1H-indole-5-carboxylate
• DB-365418
• DTXSID10434695
• 144055-85-6

• Inchi： 1S/C18H24N2O4/c1-5-23-16(21)12-6-7-15-14(10-12)13(11-20-15)8-9-19-17(22)24-18(2,3)4/h6-7,10-11,20H,5,8-9H2,1-4H3,(H,19,22)
• InChI Key： OKEOBVFOMOCMIR-UHFFFAOYSA-N
• SMILES： O(C(NCCC1=CNC2C=CC(C(=O)OCC)=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 332.17360725g/mol
• Monoisotopic Mass: 332.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 80.4Ų

Additional information on Ethyl 3-(2-((tert-butoxycarbonyl)amino)ethyl)-1H-indole-5-carboxylate

Comprehensive Overview of Ethyl 3-(2-((tert-butoxycarbonyl)amino)ethyl)-1H-indole-5-carboxylate (CAS No. 144055-85-6)

Ethyl 3-(2-((tert-butoxycarbonyl)amino)ethyl)-1H-indole-5-carboxylate (CAS No. 144055-85-6) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This indole derivative is particularly valued for its role as an intermediate in the development of bioactive molecules, including potential drug candidates. The compound features a tert-butoxycarbonyl (Boc)-protected amine group and an ethyl ester moiety, making it a versatile building block for peptide coupling and heterocyclic chemistry.

In recent years, the demand for Boc-protected intermediates like Ethyl 3-(2-((tert-butoxycarbonyl)amino)ethyl)-1H-indole-5-carboxylate has surged due to their applications in targeted drug discovery and combinatorial chemistry. Researchers frequently search for "Boc-protected indole derivatives" or "CAS 144055-85-6 synthesis methods," reflecting its relevance in medicinal chemistry. The compound's unique structure allows for selective deprotection and further functionalization, aligning with trends in fragment-based drug design (FBDD) and high-throughput screening (HTS).

The synthesis of Ethyl 3-(2-((tert-butoxycarbonyl)amino)ethyl)-1H-indole-5-carboxylate typically involves multi-step organic reactions, including Fischer indole synthesis and Boc protection strategies. Its molecular weight (332.39 g/mol) and logP value (estimated 3.2) make it suitable for optimizing drug-likeness in preclinical studies. Notably, the ethyl ester group enhances solubility in organic solvents, a critical factor for structure-activity relationship (SAR) studies.

From an industrial perspective, CAS 144055-85-6 is often discussed in forums focusing on "custom synthesis of pharmaceutical intermediates" or "scalable indole chemistry." Its stability under inert conditions and compatibility with Pd-catalyzed cross-coupling reactions further broaden its utility. As the pharmaceutical industry shifts toward green chemistry, researchers are exploring eco-friendly protocols for synthesizing such intermediates, including microwave-assisted reactions and catalytic hydrogenation.

Analytical characterization of Ethyl 3-(2-((tert-butoxycarbonyl)amino)ethyl)-1H-indole-5-carboxylate relies on techniques like NMR spectroscopy, HPLC purity analysis, and mass spectrometry. These methods ensure batch-to-batch consistency, a key concern for contract research organizations (CROs). The compound's chromatographic behavior (e.g., retention time in reversed-phase HPLC) is frequently documented to assist in quality control.

Emerging applications include its use in fluorescent probes and bioconjugation, capitalizing on the indole core's photophysical properties. With growing interest in "indole-based therapeutics" and "Boc deprotection optimization," CAS 144055-85-6 remains a compound of significant academic and industrial interest. Future research may explore its derivatives for kinase inhibition or GPCR modulation, areas dominating current drug development pipelines.